Cas no 1804866-91-8 (2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde
• CAS No: 1804866-91-8
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4888697
• Update Time: 2025-07-18

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-7(9)6-5(13)1-4(11(14)15)3(2-12)10-6/h1-2,7,13H
• InChI Key： NIIDAWVUWKXZGT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.8
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde

Professional Introduction to Compound with CAS No. 1804866-91-8 and Product Name: 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde (CAS No. 1804866-91-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of nitropyridines, which are known for their diverse applications in drug discovery and development. The presence of both difluoromethyl and hydroxy substituents, along with a nitro group, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The difluoromethyl group is particularly noteworthy as it is often incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. The hydroxy group in this compound contributes to its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the nitro group can serve as a handle for further functionalization, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde is its potential application in the synthesis of bioactive molecules. The nitropyridine core is a common motif in many pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The specific arrangement of substituents in this molecule suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have shown that nitropyridines can interact with targets such as kinases and proteases, which are key players in cancer progression.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and biological targets. These computational approaches have been instrumental in accelerating the drug discovery process by reducing the need for extensive experimental screening.

In addition to its potential as a lead compound, 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde serves as an important building block for synthesizing more complex derivatives. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For example, modifications involving the introduction of additional functional groups or the alteration of electronic distributions have led to compounds with improved selectivity and potency. Such derivatives are being explored for their therapeutic potential in conditions ranging from inflammation to neurodegenerative diseases.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis, flow chemistry, and catalytic processes have enabled chemists to produce this compound with high yield and purity. These advancements not only streamline the production process but also open up new possibilities for further chemical modifications.

The role of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde in medicinal chemistry is further underscored by its potential as a tool compound for biochemical studies. Researchers utilize this molecule to investigate enzyme mechanisms and explore new therapeutic strategies. For instance, its interaction with cytochrome P450 enzymes has been studied to understand how fluorinated compounds influence metabolic pathways. Such insights are crucial for designing drugs that are both effective and safe.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. Compounds like 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde represent a promising frontier in drug discovery. By leveraging cutting-edge synthetic techniques and computational tools, scientists are poised to unlock new therapeutic possibilities derived from this versatile scaffold.

In conclusion,2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-6-carboxaldehyde (CAS No. 1804866-91-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel bioactive molecules targeting various disease pathways. As research progresses，this compound will likely continue to play a pivotal role in advancing our understanding of medicinal chemistry and improving patient care.